Cas no 1096911-94-2 (5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 1096911-94-2
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• MDL: MFCD13654594
• CID: 4571713
• PubChem ID: 43325153
• Update Time: 2025-06-07

5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-[4-(propan-2-yloxy)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
• 5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid

• MDL： MFCD13654594
• Inchi： 1S/C14H17N3O3/c1-4-12-13(14(18)19)15-16-17(12)10-5-7-11(8-6-10)20-9(2)3/h5-9H,4H2,1-3H3,(H,18,19)
• InChI Key： FFOAAQAJVAKQIK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC(C)C)C=C2)C(CC)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 275.127
• Monoisotopic Mass: 275.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 461.8±55.0 °C at 760 mmHg
• Flash Point: 233.1±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid

Introduction to 5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1096911-94-2)

5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid, identified by its CAS number 1096911-94-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The structural framework of this molecule incorporates a phenyl ring substituted with an ethyl group and a propan-2-yloxy moiety, further functionalized with a triazole ring at the 1-position and a carboxylic acid group at the 4-position. Such a configuration imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The propan-2-yloxy substituent in the molecule introduces a hydrophilic character, which can influence solubility and metabolic stability. This feature is particularly relevant in pharmaceutical applications, where bioavailability and pharmacokinetic profiles are critical determinants of drug efficacy. Additionally, the presence of the triazole ring suggests potential interactions with biological targets such as enzymes and receptors, which are often exploited in the design of therapeutic agents. The carboxylic acid group further enhances the compound's reactivity, allowing for various chemical modifications that could be leveraged in synthetic chemistry and drug design.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Triazoles, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid structure combines these attributes with additional functional groups that may enhance its pharmacological profile. For instance, studies have shown that phenyl-substituted triazoles can exhibit significant inhibitory effects on certain kinases and other enzymes involved in cancer progression. The ethyl group may also contribute to steric hindrance around the active site of potential targets, influencing binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in targeted therapy. By modifying the phenyl ring and the triazole core, researchers can fine-tune the molecule's interactions with specific biological pathways. This approach is particularly relevant in precision medicine, where drugs are designed to interact with unique molecular signatures present in individual patients. Preliminary computational studies have suggested that derivatives of 5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid could serve as inhibitors of protein-protein interactions that are dysregulated in certain diseases. Such interactions are often difficult to target with conventional small-molecule drugs but can be effectively disrupted by molecules with tailored structural features.

The synthesis of 5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions at the triazole ring and etherification at the phenolic position. These steps require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently. The ability to synthesize complex molecules like this one underscores the progress made in synthetic methodologies over recent decades.

In addition to its pharmaceutical potential, this compound has applications in material science and chemical biology. For instance, it can serve as a building block for more complex molecules or be used as an intermediate in the synthesis of other heterocyclic compounds. Its unique structural features make it an attractive candidate for studying molecular recognition processes and developing novel materials with specific functionalities. Researchers are also exploring its use as a tool compound in biochemical assays to investigate enzyme mechanisms and pathway dynamics.

The latest research trends indicate that 5-Ethyl-1-4-(propan-2-yloxy)phenyl-1H-1,2,3-triazole-4-carboxylic Acid could play a crucial role in addressing emerging challenges in drug discovery. With increasing resistance to existing therapies and limited treatment options for certain diseases, there is a pressing need for innovative approaches. The combination of computational modeling with experimental validation has been particularly effective in identifying promising candidates like this one. By leveraging high-throughput screening technologies and machine learning algorithms, researchers can rapidly assess the biological activity of novel compounds before moving into more costly and time-consuming preclinical studies.

The future prospects for this compound are promising indeed. Ongoing studies aim to optimize its pharmacokinetic properties through structural modifications while maintaining or enhancing its biological activity. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide. As our understanding of disease mechanisms continues to evolve at a rapid pace,5-Ethyl-Naphthalenecarbaldehyde (CAS No 1096911)-94(2) will undoubtedly remain at forefront of pharmaceutical innovation.